![molecular formula C11H12N2O5 B1296460 Ethyl 2-[(4-nitrobenzoyl)amino]acetate CAS No. 7512-77-8](/img/structure/B1296460.png)
Ethyl 2-[(4-nitrobenzoyl)amino]acetate
Cat. No. B1296460
M. Wt: 252.22 g/mol
InChI Key: FGQTXDKZTAZFRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04151300
Procedure details
17.6 g (0.07 mol) of ethyl 4-nitro-benzamidoacetate dissolved in 250 ml of ethanol are hydrogenated in the presence of a catalyst (2 g of palladium on charcoal); the catalyst is filtered off, the filtrate is evaporated to dryness in vacuo, the residue is taken up in 100 ml of diisopropyl ether and the product is filtered off. 15 g (87% yield) of the stated product are obtained. Melting point: 93°-94° C.
Name
Yield
87%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:18]=[CH:17][C:7]([C:8]([NH:10][CH2:11][C:12]([O:14][CH2:15][CH3:16])=[O:13])=[O:9])=[CH:6][CH:5]=1)([O-])=O>C(O)C.[Pd]>[NH2:1][C:4]1[CH:5]=[CH:6][C:7]([C:8]([NH:10][CH2:11][C:12]([O:14][CH2:15][CH3:16])=[O:13])=[O:9])=[CH:17][CH:18]=1
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Inputs
Step One
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Name
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Quantity
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17.6 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(C(=O)NCC(=O)OCC)C=C1
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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|
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Quantity
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2 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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the catalyst is filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate is evaporated to dryness in vacuo
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FILTRATION
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Type
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FILTRATION
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|
Details
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the product is filtered off
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NC1=CC=C(C(=O)NCC(=O)OCC)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 15 g | |
| YIELD: PERCENTYIELD | 87% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
